1-Propanethiol
1-Propanethiol
1-Propanethiol, also known as N-propylthiol or 1-propylmercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Propanethiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 1-Propanethiol has been primarily detected in feces. Within the cell, 1-propanethiol is primarily located in the cytoplasm. 1-Propanethiol is a sweet, cabbage, and gassy tasting compound that can be found in a number of food items such as yellow wax bean, wild leek, common bean, and common pea. This makes 1-propanethiol a potential biomarker for the consumption of these food products.
Propyl mercaptan appears as a colorless liquid with a strong, offensive odor. Moderately toxic. Flash point below 0°F. Less dense than water and slightly soluble in water. Hence floats on water. Used as a chemical intermediate and a herbicide.
Propane-1-thiol is an alkanethiol that is propane substituted by a thiol group at position 1. It has a role as a plant metabolite.
Propyl mercaptan appears as a colorless liquid with a strong, offensive odor. Moderately toxic. Flash point below 0°F. Less dense than water and slightly soluble in water. Hence floats on water. Used as a chemical intermediate and a herbicide.
Propane-1-thiol is an alkanethiol that is propane substituted by a thiol group at position 1. It has a role as a plant metabolite.
Brand Name:
Vulcanchem
CAS No.:
107-03-9
VCID:
VC0107717
InChI:
InChI=1S/C3H8S/c1-2-3-4/h4H,2-3H2,1H3
SMILES:
CCCS
Molecular Formula:
C3H8S
CH3(CH2)2SH
C3H8S
CH3(CH2)2SH
C3H8S
Molecular Weight:
76.16 g/mol
1-Propanethiol
CAS No.: 107-03-9
Reference Standards
VCID: VC0107717
Molecular Formula: C3H8S
CH3(CH2)2SH
C3H8S
Molecular Weight: 76.16 g/mol
CAS No. | 107-03-9 |
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Product Name | 1-Propanethiol |
Molecular Formula | C3H8S CH3(CH2)2SH C3H8S |
Molecular Weight | 76.16 g/mol |
IUPAC Name | propane-1-thiol |
Standard InChI | InChI=1S/C3H8S/c1-2-3-4/h4H,2-3H2,1H3 |
Standard InChIKey | SUVIGLJNEAMWEG-UHFFFAOYSA-N |
SMILES | CCCS |
Canonical SMILES | CCCS |
Boiling Point | 153 °F at 760 mm Hg (USCG, 1999) 67.8 °C 68 °C 153°F |
Colorform | COLORLESS, MOBILE LIQUID Colorless liquid |
Density | 0.841 at 68 °F (USCG, 1999) d254 0.84 0.843 g/cu cm at 20 °C Relative density (water = 1): 0.84 0.842-0.847 0.84 |
Flash Point | 5 °F (USCG, 1999) -5 °F; -20.5 °C -20 °C -5°F |
Melting Point | -171 °F (USCG, 1999) -113.3 °C Mp -113.3 ° -113.3°C -113 °C -172°F |
Physical Description | Propyl mercaptan appears as a colorless liquid with a strong, offensive odor. Moderately toxic. Flash point below 0°F. Less dense than water and slightly soluble in water. Hence floats on water. Used as a chemical intermediate and a herbicide. Liquid COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. colourless to pale yellow liquid with cabbage-like, sulfuraceous odour Colorless liquid with an offensive, cabbage-like odor. |
Description | 1-Propanethiol, also known as N-propylthiol or 1-propylmercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Propanethiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 1-Propanethiol has been primarily detected in feces. Within the cell, 1-propanethiol is primarily located in the cytoplasm. 1-Propanethiol is a sweet, cabbage, and gassy tasting compound that can be found in a number of food items such as yellow wax bean, wild leek, common bean, and common pea. This makes 1-propanethiol a potential biomarker for the consumption of these food products. Propyl mercaptan appears as a colorless liquid with a strong, offensive odor. Moderately toxic. Flash point below 0°F. Less dense than water and slightly soluble in water. Hence floats on water. Used as a chemical intermediate and a herbicide. Propane-1-thiol is an alkanethiol that is propane substituted by a thiol group at position 1. It has a role as a plant metabolite. |
Related CAS | 6898-84-6 (hydrochloride salt) |
Solubility | Slight (NIOSH, 2016) 0.02 M 1.9 mg/mL at 25 °C Miscible in ethanol, ether; very soluble in acetone SOL IN PROPYLENE GLYCOL Soluble in ethanol, ether, acetone, benzene In water, 1.90X10+3 mg/L at 25 °C Solubility in water, g/100ml at 25 °C: 0.190 soluble in water, alcohol, propylene glycol and oils Slight |
Synonyms | 1-Mercaptopropane; 1-Propyl Mercaptan; 1-Propylthiol; Propyl Mercaptan; Propylthiol; n-Propanethiol; n-Propyl Mercaptan; n-Propylthiol; |
Vapor Density | Relative vapor density (air = 1): 2.63 |
Vapor Pressure | 155 mm Hg at 77 °F (NIOSH, 2016) 154.21 mmHg 154.2 mm Hg at 25 °C /Extrapolated/ Vapor pressure, kPa at 25 °C: 20.7 (calculated) (77°F): 155 mmHg |
PubChem Compound | 7848 |
Last Modified | Nov 11 2021 |
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